Cas no 240799-58-0 (1-CHLORO-N-(4-CHLOROPHENYL)-4-ISOQUINOLINECARBOXAMIDE)

• Product Name: 1-CHLORO-N-(4-CHLOROPHENYL)-4-ISOQUINOLINECARBOXAMIDE
• CAS No: 240799-58-0
• MF: C₁₆H₁₀Cl₂N₂O
• MW: 317.16940164566
• CID: 5269513
• Update Time: 2025-05-26

1-CHLORO-N-(4-CHLOROPHENYL)-4-ISOQUINOLINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-chloro-N-(4-chlorophenyl)isoquinoline-4-carboxamide
• Oprea1_632275
• 1-chloro-N-(4-chlorophenyl)-4-isoquinolinecarboxamide
• 1-CHLORO-N-(4-CHLOROPHENYL)-4-ISOQUINOLINECARBOXAMIDE

• Inchi： 1S/C16H10Cl2N2O/c17-10-5-7-11(8-6-10)20-16(21)14-9-19-15(18)13-4-2-1-3-12(13)14/h1-9H,(H,20,21)
• InChI Key： HUUYZWYKFGEZDU-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C(C=N1)C(NC1C=CC(=CC=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• XLogP3: 4.5
• Topological Polar Surface Area: 42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-CHLORO-N-(4-CHLOROPHENYL)-4-ISOQUINOLINECARBOXAMIDE

1-Chloro-N-(4-chlorophenyl)-4-isoquinolinecarboxamide (CAS No. 240799-58-0): A Comprehensive Overview

1-Chloro-N-(4-chlorophenyl)-4-isoquinolinecarboxamide (CAS No. 240799-58-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its isoquinoline backbone, has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in drug discovery, material synthesis, and catalytic processes, making it a subject of interest for researchers worldwide.

The isoquinoline moiety in 1-chloro-N-(4-chlorophenyl)-4-isoquinolinecarboxamide serves as a versatile platform for functionalization. The presence of chlorine atoms at specific positions introduces electronic effects that enhance the compound's reactivity and selectivity in various reactions. This feature is particularly valuable in the design of novel pharmaceutical agents, where precise control over molecular interactions is crucial. Recent research has demonstrated its potential as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

One of the most notable advancements involving this compound is its application in the development of catalysts for asymmetric synthesis. By modifying the substituents on the isoquinoline ring, scientists have been able to create highly efficient catalysts that facilitate enantioselective reactions. These catalysts have found utility in the production of chiral pharmaceutical intermediates, contributing to the growing demand for enantiopure compounds in the drug industry.

In addition to its catalytic applications, 1-chloro-N-(4-chlorophenyl)-4-isoquinolinecarboxamide has also been explored for its role in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the creation of novel polymeric materials with tailored properties. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and electronics.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Researchers have optimized these procedures to achieve high yields and purity levels, ensuring the reliability of the compound for downstream applications. The development of scalable synthetic routes has further enhanced its accessibility for industrial use.

Recent studies have also focused on the biological activity of 1-chloro-N-(4-chlorophenyl)-4-isoquinolinecarboxamide. Investigations into its interaction with biological systems have revealed potential anti-inflammatory and antioxidant properties. These findings open new avenues for its application in therapeutic interventions, particularly in the treatment of chronic diseases associated with oxidative stress.

Moreover, the compound's structural flexibility allows for further functionalization, enabling researchers to tailor its properties for specific applications. For instance, the introduction of additional substituents can modulate its solubility, bioavailability, or reactivity, making it a versatile tool in chemical research.

In conclusion, 1-chloro-N-(4-chlorophenyl)-4-isoquinolinecarboxamide (CAS No. 240799-58-0) stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in diverse scientific domains. As research continues to uncover new possibilities for this compound, its impact on various industries is expected to grow significantly.